Cas no 653573-60-5 (1H-Benzimidazole,2-[3-(3,4-dichlorophenoxy)phenyl]-1-[2-(1-piperidinyl)ethyl]-)

• Product Name: 1H-Benzimidazole,2-[3-(3,4-dichlorophenoxy)phenyl]-1-[2-(1-piperidinyl)ethyl]-
• CAS No: 653573-60-5
• MF: C₂₆H₂₅Cl₂N₃O
• MW: 466.402204275131
• CID: 400454
• PubChem ID: 10050183
• Update Time: 2025-07-17

1H-Benzimidazole,2-[3-(3,4-dichlorophenoxy)phenyl]-1-[2-(1-piperidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,2-[3-(3,4-dichlorophenoxy)phenyl]-1-[2-(1-piperidinyl)ethyl]-
• HY-100257
• 2-[3-(3,4-dichlorophenoxy)phenyl]-1-(2-piperidin-1-ylethyl)benzimidazole
• SCHEMBL5883766
• AKOS040738601
• CS-0018408
• Sodium Channel inhibitor 2
• 653573-60-5
• DA-67666

• Inchi： 1S/C26H25Cl2N3O/c27-22-12-11-21(18-23(22)28)32-20-8-6-7-19(17-20)26-29-24-9-2-3-10-25(24)31(26)16-15-30-13-4-1-5-14-30/h2-3,6-12,17-18H,1,4-5,13-16H2
• InChI Key： MLHTWZWDLJAELM-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)OC1=CC=CC(=C1)C1=NC2C=CC=CC=2N1CCN1CCCCC1)Cl

Computed Properties

• Exact Mass: 465.13775
• Monoisotopic Mass: 465.1374678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• PSA: 30.29

1H-Benzimidazole,2-[3-(3,4-dichlorophenoxy)phenyl]-1-[2-(1-piperidinyl)ethyl]- Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on 1H-Benzimidazole,2-[3-(3,4-dichlorophenoxy)phenyl]-1-[2-(1-piperidinyl)ethyl]-

Professional Introduction to 1H-Benzimidazole,2-[3-(3,4-dichlorophenoxy)phenyl]-1-[2-(1-piperidinyl)ethyl]- (CAS No. 653573-60-5)

1H-Benzimidazole,2-[3-(3,4-dichlorophenoxy)phenyl]-1-[2-(1-piperidinyl)ethyl]- is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 653573-60-5, represents a sophisticated molecular architecture that combines elements of benzimidazole core structures with functional groups designed to enhance biological activity. The benzimidazole moiety is well-known for its broad spectrum of pharmacological properties, including antiviral, anticancer, and antimicrobial effects, making it a cornerstone in medicinal chemistry.

The molecular structure of this compound features a central benzimidazole ring substituted with two distinct functional groups: a 3-(3,4-dichlorophenoxy)phenyl group and a 2-(1-piperidinyl)ethyl group. The presence of the dichlorophenoxy group introduces electron-withdrawing effects and potential interactions with biological targets, while the piperidinyl moiety enhances solubility and binding affinity. This combination of features makes the compound an intriguing candidate for further investigation in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies suggest that the benzimidazole core may interact with enzymes and receptors involved in cell signaling pathways, potentially leading to therapeutic effects. The dichlorophenoxy group has been shown to modulate the electronic properties of the molecule, influencing its reactivity and binding affinity. Additionally, the piperidinyl side chain provides a flexible scaffold that can adapt to different binding pockets, enhancing the compound's ability to interact with biological targets.

In vitro studies have begun to explore the pharmacological profile of 1H-Benzimidazole,2-[3-(3,4-dichlorophenoxy)phenyl]-1-[2-(1-piperidinyl)ethyl]-. Preliminary results indicate that this compound exhibits promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. The dual functionality of the molecule allows it to engage multiple targets simultaneously, which could lead to synergistic effects and improved therapeutic outcomes. Furthermore, the structural features of this compound make it a valuable scaffold for derivative design, enabling researchers to fine-tune its biological activity through structural modifications.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes purity and yield optimization to ensure that subsequent biological evaluations are conducted on high-quality material.

From a regulatory perspective, the development of new pharmaceutical compounds like 1H-Benzimidazole,2-[3-(3,4-dichlorophenoxy)phenyl]-1-[2-(1-piperidinyl)ethyl]- must adhere to stringent guidelines set forth by global health authorities. These guidelines ensure that all aspects of drug development—from preclinical studies to clinical trials—are conducted ethically and safely. The compound's potential therapeutic benefits must be weighed against any possible risks, and comprehensive toxicological assessments are essential before it can be considered for human use.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in understanding how this compound interacts with its intended biological targets. By predicting binding affinities and identifying key interaction points, researchers can refine their designs to improve efficacy and reduce side effects. These computational methods complement traditional experimental approaches, providing a more holistic view of a compound's pharmacological properties.

Future research directions for 1H-Benzimidazole,2-[3-(3,4-dichlorophenoxy)phenyl]-1-[2-(1-piperidinyl)ethyl]- include exploring its mechanism of action in greater detail. Understanding how this compound exerts its effects at the molecular level will provide valuable insights into its therapeutic potential and help guide further development efforts. Additionally, investigating its interactions with other biological pathways may uncover novel applications beyond its initial scope.

The impact of this research extends beyond academic curiosity; it has practical implications for drug development pipelines worldwide. By providing new molecular entities with distinct pharmacological profiles, compounds like 1H-Benzimidazole contribute to the ever-evolving landscape of medicinal chemistry. The integration of innovative synthetic strategies with cutting-edge computational tools ensures that researchers can explore complex chemical spaces efficiently.

In conclusion, 1H-Benzimidazole,2-[3-(3,4-dichlorophenoxy)phenyl]-1-[2-(1-piperidinyl)ethyl]- (CAS No. 653573-60-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activity make it a compelling subject for further investigation. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in developing new therapies for various diseases.